BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical properties and formula of GLPG-3221

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GLPG-3221

cat. No.: B12423781

In-Depth Technical Guide: GLPG-3221

For Researchers, Scientists, and Drug Development Professionals

Abstract

GLPG-3221 is a novel, orally bioavailable small molecule that acts as a C2 corrector of the
cystic fibrosis transmembrane conductance regulator (CFTR) protein. Developed through a
collaboration between Galapagos and AbbVie, this compound has been investigated for its
potential role in a triple-combination therapy for cystic fibrosis (CF). This document provides a
comprehensive overview of the chemical properties, mechanism of action, and key
experimental data related to GLPG-3221, intended to serve as a technical resource for
researchers and professionals in the field of drug development.

Chemical Properties and Formula

GLPG-3221 is a complex synthetic molecule with the chemical formula C30H37F3N206.[1] Its
systematic IUPAC name is (2S,3R,4S,5S)-3-tert-butyl-4-[[2-methoxy-5-(trifluoromethyl)-3-
pyridinyllmethoxy]-5-(2-methylphenyl)-1-[(2S)-oxane-2-carbonyl]pyrrolidine-2-carboxylic acid.
Key chemical identifiers and properties are summarized in the table below.
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Property Value Source

Molecular Formula C30H37F3N206 [1]

(2S,3R,4S,5S)-3-tert-butyl-4-
[[2-methoxy-5-
(trifluoromethyl)-3-

IUPAC Name pyridinyllmethoxy]-5-(2-
methylphenyl)-1-[(2S)-oxane-
2-carbonyl]pyrrolidine-2-

carboxylic acid

Molecular Weight 578.62 g/mol [1]

CAS Number 2222264-64-2 [1]

Mechanism of Action and Signaling Pathway

GLPG-3221 is classified as a CFTR corrector. In individuals with cystic fibrosis caused by the
F508del mutation, the CFTR protein is misfolded and prematurely degraded, preventing its
trafficking to the cell membrane. GLPG-3221 functions as a 'C2' corrector, working in concert
with a 'C1' corrector and a potentiator in a proposed triple-combination therapy. The C1 and C2
correctors act synergistically to rescue the misfolded F508del-CFTR protein, facilitating its
processing and transport to the cell surface. Once at the cell surface, the potentiator helps to
open the CFTR channel, allowing for the transport of chloride ions.

The following diagram illustrates the proposed mechanism of action for a triple-combination
therapy involving GLPG-3221.
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Proposed mechanism of GLPG-3221 in a triple-combination therapy for CF.

Experimental Data

The following sections present key in vitro and in vivo data for GLPG-3221, primarily sourced
from the foundational study by Scanio et al.

In Vitro Efficacy

The primary efficacy of GLPG-3221 as a CFTR corrector was evaluated using in vitro cell-
based assays.

Parameter Value Cell Line Assay Reference

EC50 105 nM Not Specified CFTR Correction  [1]

In Vivo Pharmacokinetics

Pharmacokinetic properties of GLPG-3221 were assessed in rats.
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Parameter Value Dosing Species Reference
Clearance (CI) 0.13 L/h/kg 1 mg/kg (i.v.) Rat [1]

Half-life (t1/2) 3 hours 1 mg/kg (i.v.) Rat [1]

Oral

Bioavailability 53% 1 mg/kg (p.o.) Rat [1]

(F%)

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the replication and extension of

these findings.

CFTR Correction Assay (General Protocol)

While the specific details of the assay used to determine the EC50 of GLPG-3221 are not
publicly available, a general workflow for such an assay is outlined below. This type of assay
typically measures the increase in functional CFTR protein at the cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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